(E)-4-Hydroxy Toremifene (~5per cent Z-isomer)
(E)-4-Hydroxy Toremifene (~5per cent Z-isomer)
Brand Name:
Vulcanchem
CAS No.:
177748-22-0
VCID:
VC0134201
InChI:
InChI=1S/C26H28ClNO2/c1-28(2)18-19-30-24-14-10-22(11-15-24)26(21-8-12-23(29)13-9-21)25(16-17-27)20-6-4-3-5-7-20/h3-15,29H,16-19H2,1-2H3/b26-25+
SMILES:
CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)O
Molecular Formula:
C26H28ClNO2
Molecular Weight:
422 g/mol
(E)-4-Hydroxy Toremifene (~5per cent Z-isomer)
CAS No.: 177748-22-0
Reference Standards
VCID: VC0134201
Molecular Formula: C26H28ClNO2
Molecular Weight: 422 g/mol
| CAS No. | 177748-22-0 |
|---|---|
| Product Name | (E)-4-Hydroxy Toremifene (~5per cent Z-isomer) |
| Molecular Formula | C26H28ClNO2 |
| Molecular Weight | 422 g/mol |
| IUPAC Name | 4-[(E)-4-chloro-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol |
| Standard InChI | InChI=1S/C26H28ClNO2/c1-28(2)18-19-30-24-14-10-22(11-15-24)26(21-8-12-23(29)13-9-21)25(16-17-27)20-6-4-3-5-7-20/h3-15,29H,16-19H2,1-2H3/b26-25+ |
| Standard InChIKey | OIUCUUXSMIJSEB-OCEACIFDSA-N |
| Isomeric SMILES | CN(C)CCOC1=CC=C(C=C1)/C(=C(\CCCl)/C2=CC=CC=C2)/C3=CC=C(C=C3)O |
| SMILES | CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)O |
| Canonical SMILES | CN(C)CCOC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)O |
| Synonyms | (E)-4-[4-Chloro-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenol; (E)-4-Hydroxytoremifene; |
| PubChem Compound | 10669899 |
| Last Modified | Nov 11 2021 |
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